Cas no 1805413-10-8 (4-(Aminomethyl)-5-chloro-2-(difluoromethyl)-3-methoxypyridine)

• Product Name: 4-(Aminomethyl)-5-chloro-2-(difluoromethyl)-3-methoxypyridine
• CAS No: 1805413-10-8
• MF: C₈H₉ClF₂N₂O
• MW: 222.619667768478
• CID: 4867876
• Update Time: 2025-05-20

4-(Aminomethyl)-5-chloro-2-(difluoromethyl)-3-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)-5-chloro-2-(difluoromethyl)-3-methoxypyridine

• Inchi： 1S/C8H9ClF2N2O/c1-14-7-4(2-12)5(9)3-13-6(7)8(10)11/h3,8H,2,12H2,1H3
• InChI Key： FMUKYPGWGZCIAJ-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(F)F)C(=C1CN)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 185
• XLogP3: 1
• Topological Polar Surface Area: 48.1

Additional information on 4-(Aminomethyl)-5-chloro-2-(difluoromethyl)-3-methoxypyridine

4-(Aminomethyl)-5-chloro-2-(difluoromethyl)-3-methoxypyridine: A Comprehensive Overview

The compound 4-(Aminomethyl)-5-chloro-2-(difluoromethyl)-3-methoxypyridine (CAS No. 1805413-10-8) is a highly specialized organic molecule with a unique structure and diverse applications. This pyridine derivative has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and materials science due to its distinctive chemical properties and functional groups. The molecule's structure, characterized by a pyridine ring with substituents at positions 2, 3, 4, and 5, provides a versatile platform for chemical modifications and functionalization.

Recent studies have highlighted the potential of 4-(Aminomethyl)-5-chloro-2-(difluoromethyl)-3-methoxypyridine in drug discovery, particularly in the development of novel antibiotics and antiviral agents. Researchers have explored its ability to inhibit key enzymes involved in bacterial and viral replication, making it a promising candidate for therapeutic applications. Additionally, the compound's fluorinated substituents contribute to its stability and bioavailability, further enhancing its suitability for pharmaceutical uses.

In the agricultural sector, this compound has been investigated as a potential herbicide or fungicide. Its ability to interact with specific molecular targets in plant pathogens has shown promise in controlling crop diseases. Furthermore, the methoxy group at position 3 enhances the molecule's solubility in organic solvents, facilitating its formulation into agricultural products.

The synthesis of 4-(Aminomethyl)-5-chloro-2-(difluoromethyl)-3-methoxypyridine involves a multi-step process that combines nucleophilic aromatic substitution and fluorination reactions. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, enabling large-scale production of the compound. The incorporation of difluoromethyl groups into the molecule's structure has been achieved through innovative fluorination techniques that minimize environmental impact.

From a materials science perspective, this compound exhibits interesting electronic properties due to its conjugated pyridine ring and electron-withdrawing substituents. These properties make it a candidate for applications in organic electronics, such as light-emitting diodes (LEDs) and field-effect transistors (FETs). Ongoing research is focused on optimizing its electronic characteristics through further functionalization and structural modifications.

In conclusion, 4-(Aminomethyl)-5-chloro-2-(difluoromethyl)-3-methoxypyridine (CAS No. 1805413-10-8) is a versatile compound with significant potential across multiple industries. Its unique structure and functional groups provide a foundation for innovative applications in pharmaceuticals, agriculture, and materials science. As research continues to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in advancing modern technology and medicine.